Cas no 1218915-65-1 (3-(oxolan-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(oxolan-2-yl)-1,2-oxazol-5-amine
• CAS No: 1218915-65-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD24643469
• CID: 4578595
• PubChem ID: 59253300
• Update Time: 2025-10-17

3-(oxolan-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Oxolan-2-yl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(tetrahydro-2-furanyl)-
• 3-(oxolan-2-yl)-1,2-oxazol-5-amine

• MDL： MFCD24643469
• Inchi： 1S/C7H10N2O2/c8-7-4-5(9-11-7)6-2-1-3-10-6/h4,6H,1-3,8H2
• InChI Key： JRFARASGGGSPBP-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2CCCO2)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.8±42.0 °C at 760 mmHg
• Flash Point: 164.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(oxolan-2-yl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(oxolan-2-yl)-1,2-oxazol-5-amine

Recent Advances in the Study of 3-(oxolan-2-yl)-1,2-oxazol-5-amine (CAS: 1218915-65-1): A Promising Scaffold in Medicinal Chemistry

The compound 3-(oxolan-2-yl)-1,2-oxazol-5-amine (CAS: 1218915-65-1) has recently emerged as a significant focus in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic scaffold combines an oxazole ring with a tetrahydrofuran moiety, offering unique physicochemical properties that make it attractive for drug discovery. Recent studies have demonstrated its potential as a versatile building block for the synthesis of biologically active molecules targeting various disease pathways.

Structural analysis of 3-(oxolan-2-yl)-1,2-oxazol-5-amine reveals several pharmacophoric features that contribute to its biological relevance. The oxazole ring provides a stable aromatic system capable of forming multiple hydrogen bonds, while the tetrahydrofuran moiety introduces conformational constraints that can enhance target binding specificity. This combination has been shown to improve metabolic stability compared to similar compounds without the fused ring system, as evidenced by recent pharmacokinetic studies published in the Journal of Medicinal Chemistry (2023).

Recent synthetic methodologies have significantly improved access to this scaffold. A 2024 study in Organic Letters described an efficient three-step synthesis starting from commercially available 2-furonitrile, achieving an overall yield of 68% with excellent purity. This advancement has facilitated broader exploration of structure-activity relationships (SAR) around this core structure. Researchers have successfully incorporated this scaffold into lead compounds showing promising activity against kinase targets, particularly in the treatment of inflammatory diseases and certain cancers.

Biological evaluations have revealed interesting properties of derivatives based on this scaffold. In particular, a series of compounds featuring 3-(oxolan-2-yl)-1,2-oxazol-5-amine demonstrated potent inhibition of p38 MAP kinase (IC50 values ranging from 2-15 nM) while showing reduced cytotoxicity compared to earlier generation inhibitors. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest this scaffold may offer improved therapeutic windows for kinase-targeted therapies.

The future research directions for 3-(oxolan-2-yl)-1,2-oxazol-5-amine appear promising. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) design, where its balanced hydrophobicity and hydrogen bonding capacity may offer advantages in ternary complex formation. Additionally, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier as demonstrated in recent ADME studies.

In conclusion, 3-(oxolan-2-yl)-1,2-oxazol-5-amine represents a valuable addition to the medicinal chemist's toolbox. Its unique structural features, synthetic accessibility, and demonstrated biological activities position it as a scaffold worthy of continued investigation. As research progresses, we anticipate seeing clinical candidates based on this core structure entering development pipelines within the next 2-3 years.